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Compound of Interest

Compound Name: Ddr1-IN-8

Cat. No.: B12389054

Essential Safety and Handling Guide for Ddr1-IN-
8

This guide provides crucial safety and logistical information for the handling and disposal of
Ddrl1-IN-8, a potent inhibitor of Discoidin Domain Receptor 1 (DDR1) and DDR2.[1][2]
Adherence to these procedures is vital for ensuring laboratory safety and procedural accuracy.
This document is intended for researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)

When handling Ddr1-IN-8, a comprehensive PPE strategy is mandatory to minimize exposure
and ensure personal safety. The following table summarizes the required equipment.
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Equipment Specification Purpose
) Safety goggles with side- Protects eyes from splashes
Eye Protection )
shields and aerosols.
) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o
(e.g., nitrile) compound.

] Laboratory coat or impervious Protects against spills and
Body Protection ) o
clothing contamination.

Use in a well-ventilated area or

under a fume hood. A suitable o ) ]
. _ . Minimizes inhalation of dust or
Respiratory Protection respirator may be necessary
: vapors.
for handling powders or

creating aerosols.

This table is based on standard laboratory safety protocols for handling potent small molecule
inhibitors.[3]

Operational Plan: Handling and Storage
Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and ignition sources.[3]

o Recommended storage temperatures are typically -20°C for powdered forms and -80°C
when in solvent.[3]

Preparation of Solutions:

 All handling of Ddr1-IN-8 powder should be conducted in a chemical fume hood to avoid
inhalation.

o Use appropriate solvents as recommended by the supplier. Common solvents for similar
compounds include DMSO.
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» When preparing stock solutions, add the solvent to the vial containing the pre-weighed
compound to minimize dust formation.

e Ensure all equipment used for weighing and dissolution is properly calibrated and cleaned.
Experimental Use:

o Clearly label all solutions containing Ddr1-IN-8 with the compound name, concentration,
solvent, and date of preparation.

o When performing experiments, wear the recommended PPE at all times.
e Avoid direct contact with the skin, eyes, and clothing.[3]

 In case of accidental contact, immediately flush the affected area with copious amounts of
water and seek medical attention if necessary.

Disposal Plan

All waste materials contaminated with Ddr1-IN-8 must be treated as hazardous chemical

waste.
Waste Segregation:

» Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected
in a designated, clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not pour down the
drain.

Disposal Procedure:
o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

o Arrange for collection and disposal by a licensed chemical waste management company.
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e Ensure waste containers are properly sealed and stored in a designated secondary
containment area while awaiting pickup.

DDR1 Signaling Pathway

Discoidin Domain Receptor 1 (DDR1) is a receptor tyrosine kinase that is activated by collagen.
[4] Its activation triggers several downstream signaling cascades that play roles in cell
proliferation, migration, and invasion.[5][6] Understanding this pathway is crucial for
contextualizing the inhibitory action of Ddr1-IN-8.
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Caption: Simplified DDR1 signaling pathway upon collagen activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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